![molecular formula C27H26N4O6S B2478274 ethyl 1-(2-((3-methoxyphenyl)amino)-2-oxoethyl)-2,4-dioxo-3-phenyl-1,2,3,4,5,6-hexahydropyrido[4',3':4,5]thieno[2,3-d]pyrimidine-7(8H)-carboxylate CAS No. 866015-08-9](/img/no-structure.png)
ethyl 1-(2-((3-methoxyphenyl)amino)-2-oxoethyl)-2,4-dioxo-3-phenyl-1,2,3,4,5,6-hexahydropyrido[4',3':4,5]thieno[2,3-d]pyrimidine-7(8H)-carboxylate
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Description
The compound is a derivative of pyrimidines, which are aromatic heterocyclic compounds that contain two nitrogen atoms at positions 1 and 3 of the six-membered ring . Pyrimidines display a range of pharmacological effects including antioxidants, antibacterial, antiviral, antifungal, antituberculosis, and anti-inflammatory .
Molecular Structure Analysis
Pyrimidines have a six-membered ring with two nitrogen atoms at positions 1 and 3 . The specific molecular structure of this compound is not provided in the resources I have.Chemical Reactions Analysis
Pyrimidines can undergo a variety of chemical reactions. Anti-inflammatory effects of pyrimidines are attributed to their inhibitory response versus the expression and activities of certain vital inflammatory mediators .Future Directions
Several possible research guidelines and suggestions for the development of new pyrimidines as anti-inflammatory agents are given . Detailed SAR analysis and prospects together provide clues for the synthesis of novel pyrimidine analogs possessing enhanced anti-inflammatory activities with minimum toxicity .
properties
CAS RN |
866015-08-9 |
---|---|
Molecular Formula |
C27H26N4O6S |
Molecular Weight |
534.59 |
IUPAC Name |
ethyl 6-[2-(3-methoxyanilino)-2-oxoethyl]-3,5-dioxo-4-phenyl-8-thia-4,6,11-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7)-diene-11-carboxylate |
InChI |
InChI=1S/C27H26N4O6S/c1-3-37-27(35)29-13-12-20-21(15-29)38-25-23(20)24(33)31(18-9-5-4-6-10-18)26(34)30(25)16-22(32)28-17-8-7-11-19(14-17)36-2/h4-11,14H,3,12-13,15-16H2,1-2H3,(H,28,32) |
InChI Key |
ZDUQQQNBUIZDLS-UHFFFAOYSA-N |
SMILES |
CCOC(=O)N1CCC2=C(C1)SC3=C2C(=O)N(C(=O)N3CC(=O)NC4=CC(=CC=C4)OC)C5=CC=CC=C5 |
solubility |
not available |
Origin of Product |
United States |
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